![molecular formula C8H15NO3 B1521821 (S)-amino-(tetrahydro-pyran-4-yl)-acetic acid methyl ester CAS No. 368866-32-4](/img/structure/B1521821.png)
(S)-amino-(tetrahydro-pyran-4-yl)-acetic acid methyl ester
Overview
Description
“(S)-amino-(tetrahydro-pyran-4-yl)-acetic acid methyl ester” is a chemical compound with the CAS number 368866-32-4 . It is used for research and development purposes .
Physical And Chemical Properties Analysis
The physical and chemical properties of “(S)-amino-(tetrahydro-pyran-4-yl)-acetic acid methyl ester” are not explicitly mentioned in the search results .Scientific Research Applications
Synthesis Applications
Synthetic Route Development : Zhang Guo-fu (2012) discusses the synthesis of a related compound, highlighting the benefits of mild reaction conditions and high yield. This research provides insights into efficient synthetic methods that could be applicable to (S)-amino-(tetrahydro-pyran-4-yl)-acetic acid methyl ester (Zhang Guo-fu, 2012).
Creation of Diamides : A. A. Agekyan and G. G. Mkryan (2015) explored the synthesis of p-aminobenzoic acid diamides based on related tetrahydro-pyran derivatives. This demonstrates potential methods for developing structurally similar compounds (Agekyan & Mkryan, 2015).
Biological Activity Exploration
Germination Inhibition : H. Oh et al. (2002) identified compounds, including a (tetrahydro-pyran-4-yl)-acetic acid derivative, as germination inhibitory constituents. This suggests potential biological activities of similar compounds in plant biology (Oh et al., 2002).
Natural Product Synthesis : M. C. Carreño et al. (2003) described the transformation of sulfoxide-bearing heterocycles, including tetrahydropyran derivatives, into natural products. This indicates the potential of (S)-amino-(tetrahydro-pyran-4-yl)-acetic acid methyl ester in the synthesis of bioactive molecules (Carreño et al., 2003).
Chemical Synthesis and Modification
Cyclization Reactions : Xian Huang and Hongwei Zhou (2002) studied the use of cyclopropylideneacetic acids and esters in cyclization reactions to synthesize furanones and pyran-2-ones, showing the versatility of similar structures in chemical synthesis (Huang & Zhou, 2002).
Proteomimetic Polyenes Development : K. Cheuk et al. (2003) described the synthesis and properties of poly(phenylacetylene)s with amino acid ester pendants. This research underscores the potential of (S)-amino-(tetrahydro-pyran-4-yl)-acetic acid methyl ester in the creation of complex polymeric systems (Cheuk et al., 2003).
Other Relevant Applications
Molecular Structure Analysis : Wei et al. (2006) focused on the crystal structure analysis of a complex tetrahydropyran derivative, indicating the potential for detailed structural investigations of similar compounds (Wei et al., 2006).
Corrosion Inhibition : L. Herrag et al. (2007) explored pyrazole derivatives, including a pyrazole-3-carboxylic acid methyl ester, as corrosion inhibitors for steel. This suggests potential industrial applications for (S)-amino-(tetrahydro-pyran-4-yl)-acetic acid methyl ester in material science (Herrag et al., 2007).
properties
IUPAC Name |
methyl (2S)-2-amino-2-(oxan-4-yl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3/c1-11-8(10)7(9)6-2-4-12-5-3-6/h6-7H,2-5,9H2,1H3/t7-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLXVKVOENRRZDF-ZETCQYMHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1CCOCC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H](C1CCOCC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20672102 | |
Record name | Methyl (2S)-amino(oxan-4-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20672102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-amino-(tetrahydro-pyran-4-yl)-acetic acid methyl ester | |
CAS RN |
368866-32-4 | |
Record name | Methyl (2S)-amino(oxan-4-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20672102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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